Cas no 101622-77-9 ((E)-7-Hydroperoxy-3,7-dimethyl-, 3-acetate 1,5-octadien-3-ol)

(E)-7-Hydroperoxy-3,7-dimethyl-, 3-acetate 1,5-octadien-3-ol structure

101622-77-9 structure

Product Name:(E)-7-Hydroperoxy-3,7-dimethyl-, 3-acetate 1,5-octadien-3-ol

CAS No:101622-77-9

MF:C₁₂H₂₀O₄

MW:228.284804344177

CID:6765267

Update Time:2024-03-03

(E)-7-Hydroperoxy-3,7-dimethyl-, 3-acetate 1,5-octadien-3-ol Chemical and Physical Properties

Names and Identifiers

- (E)-7-Hydroperoxy-3,7-dimethyl-, 3-acetate 1,5-octadien-3-ol
- Inchi： 1S/C12H20O4/c1-6-12(5,15-10(2)13)9-7-8-11(3,4)16-14/h6-8,14H,1,9H2,2-5H3/b8-7+/t12-/m0/s1
- InChI Key： MDHMWLQXNWJRGN-GUOLPTJISA-N
- SMILES： C(OO)(C)(C)/C=C/C[C@](OC(C)=O)(C)C=C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
XLogP3: 1.804

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